Cas no 38134-31-5 (1-(1-hydroxycyclopentyl)propan-2-one)

• Product Name: 1-(1-hydroxycyclopentyl)propan-2-one
• CAS No: 38134-31-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 322558
• PubChem ID: 343135
• Update Time: 2025-05-20

1-(1-hydroxycyclopentyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1-hydroxycyclopentyl)-
• 1-(1-hydroxycyclopentyl)propan-2-one
• EN300-1622650
• NSC382145
• 38134-31-5
• NSC-382145
• DTXSID50321818

• Inchi： 1S/C8H14O2/c1-7(9)6-8(10)4-2-3-5-8/h10H,2-6H2,1H3
• InChI Key： YITXORYIOXDFAG-UHFFFAOYSA-N
• SMILES： OC1(CC(C)=O)CCCC1

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 232.7°Cat760mmHg
• Flash Point: 94.5°C
• Refractive Index: 1.481
• PSA: 37.3
• LogP: 1.27060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(1-hydroxycyclopentyl)propan-2-one

Comprehensive Guide to 1-(1-hydroxycyclopentyl)propan-2-one (CAS No. 38134-31-5): Properties, Applications, and Market Insights

1-(1-hydroxycyclopentyl)propan-2-one (CAS No. 38134-31-5) is a versatile organic compound with a unique molecular structure. This hydroxy ketone derivative has gained significant attention in recent years due to its potential applications in pharmaceuticals, fragrances, and specialty chemicals. The compound features a cyclopentyl ring substituted with a hydroxyl group and a propan-2-one moiety, making it an interesting subject for both academic research and industrial applications.

The chemical properties of 1-(1-hydroxycyclopentyl)propan-2-one make it particularly valuable in synthetic chemistry. With a molecular formula of C8H14O2 and a molecular weight of 142.20 g/mol, this compound exhibits moderate solubility in water and excellent solubility in most organic solvents. Researchers are particularly interested in its hydrogen bonding capability due to the presence of both hydroxyl and carbonyl functional groups, which contributes to its reactivity in various chemical transformations.

One of the most searched questions about CAS 38134-31-5 relates to its synthesis methods. The compound can be prepared through several routes, including the oxidation of corresponding alcohols or the controlled reaction of cyclopentanone derivatives with appropriate reagents. Recent advancements in green chemistry approaches have led to more sustainable production methods, aligning with current industry trends toward environmentally friendly processes.

In pharmaceutical applications, 1-(1-hydroxycyclopentyl)propan-2-one serves as a valuable intermediate for the synthesis of various bioactive molecules. Its structural features make it particularly useful in developing central nervous system (CNS) active compounds, a hot topic in current medicinal chemistry research. The compound's ability to serve as a building block for more complex structures has made it a subject of numerous patent applications in recent years.

The fragrance industry has shown growing interest in hydroxycyclopentyl ketone derivatives like 38134-31-5 due to their unique olfactory properties. These compounds can contribute to the creation of novel scent profiles, particularly in the development of woody and musky fragrance notes. With consumers increasingly seeking long-lasting perfumes and unique scent combinations, the demand for such specialty chemicals continues to rise.

Market analysis reveals that the global demand for 1-(1-hydroxycyclopentyl)propan-2-one has been steadily increasing, particularly in regions with strong pharmaceutical and fragrance manufacturing sectors. Asia-Pacific markets show particularly strong growth, driven by expanding research and development activities in these industries. Price trends for this specialty chemical have remained relatively stable, with occasional fluctuations due to raw material availability.

Storage and handling of CAS 38134-31-5 require standard laboratory precautions. The compound should be stored in tightly sealed containers away from direct sunlight and moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Recent scientific literature highlights several innovative applications for 1-(1-hydroxycyclopentyl)propan-2-one in material science. Researchers are exploring its potential as a monomer for specialty polymers with unique thermal and mechanical properties. This aligns with current industry trends toward developing high-performance materials for advanced technological applications.

Quality control standards for 38134-31-5 typically involve analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) to ensure purity. The compound generally appears as a colorless to pale yellow liquid at room temperature, with purity specifications often exceeding 98% for most commercial and research applications.

Environmental considerations for hydroxycyclopentyl ketone compounds have become increasingly important. Recent studies focus on the biodegradability profile of these substances and their potential environmental impact. While 1-(1-hydroxycyclopentyl)propan-2-one shows moderate biodegradability, proper waste management procedures should be implemented in industrial settings.

The future outlook for CAS 38134-31-5 appears promising, with potential applications emerging in renewable energy technologies and advanced material development. As research continues to uncover new properties and applications for this compound, its commercial significance is expected to grow accordingly. Companies specializing in fine chemicals are increasingly including this compound in their product portfolios to meet diverse industry needs.

For researchers and industry professionals seeking more information about 1-(1-hydroxycyclopentyl)propan-2-one, numerous technical resources are available. Safety data sheets, technical bulletins, and research papers provide detailed information about handling, applications, and current research directions for this interesting chemical compound.